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HOLMIUM CARBONATE

HYDRATE

CAS No.: 38245-34-0

Cat. No.: B1506454

Get Quote

Introduction: The Theranostic Promise of Holmium-
166
In the landscape of nuclear medicine, the ideal radionuclide is one that not only treats but also

allows for visualization—a concept known as "theranostics." Holmium-166 (¹⁶⁶Ho) has emerged

as a radionuclide of significant interest, embodying this dual functionality with remarkable

versatility.[1][2] It is a high-energy beta (β⁻) emitter, which provides the therapeutic effect, and

also emits gamma (γ) photons, enabling quantitative imaging via Single Photon Emission

Computed Tomography (SPECT).[1][2] Furthermore, its stable isotope, Holmium-165, and the

¹⁶⁶Ho atom itself possess strong paramagnetic properties, allowing for visualization and

quantification with Magnetic Resonance Imaging (MRI).[1][2][3]

This unique combination of properties allows for precise, patient-specific dosimetry and

treatment planning, setting ¹⁶⁶Ho apart from pure beta emitters like Yttrium-90 (⁹⁰Y).[1][4] ¹⁶⁶Ho

is produced by neutron activation of stable ¹⁶⁵Ho in a nuclear reactor.[2] Since ¹⁶⁵Ho has a

100% natural abundance, this production method is efficient and does not require costly

isotopic purification.[2] These characteristics have propelled the development of various ¹⁶⁶Ho-
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labeled compounds for treating a spectrum of diseases, from liver malignancies to painful bone

metastases.[2]

This document serves as a comprehensive guide for researchers, scientists, and drug

development professionals, detailing the applications and protocols for key ¹⁶⁶Ho-labeled

compounds in internal radiotherapy.

Property Value

Half-life (T½) 26.8 hours[1]

Decay Mode Beta (β⁻) decay to stable Erbium-166 (¹⁶⁶Er)[1]

Max. Beta Energy (Eβmax) 1.85 MeV

Mean Beta Energy (Eβmean) 0.67 MeV

Max. Tissue Penetration 8.7 mm

Gamma Emissions
80.6 keV (6.6% abundance), 1379 keV (0.9%)

[1]

Production
Neutron activation of Holmium-165

(¹⁶⁵Ho(n,γ)¹⁶⁶Ho)[2]

Imaging Modalities
SPECT (gamma emissions), MRI

(paramagnetism)[1][2][3][5]

Application I: Radioembolization of Liver
Malignancies
Selective Internal Radiation Therapy (SIRT), or radioembolization, is a minimally invasive

procedure that delivers radioactive microspheres directly to liver tumors through the hepatic

artery.[1] ¹⁶⁶Ho-labeled poly(L-lactic acid) microspheres (¹⁶⁶Ho-PLLA-MS) have become a key

therapeutic agent in this domain for treating both primary and secondary liver cancers.[3][5][6]

Causality of Experimental Choice: The fundamental principle of radioembolization is that liver

tumors derive their blood supply primarily from the hepatic artery, whereas the healthy liver

parenchyma is mostly supplied by the portal vein.[1] This differential blood supply allows for the
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preferential lodging of microspheres within the tumor vasculature, delivering a high radiation

dose to the malignant tissue while sparing the healthy liver.[1][3] The choice of ¹⁶⁶Ho is critical;

its imaging capabilities allow clinicians to perform a "scout" dose procedure using the very

same type of microsphere as the therapeutic dose. This provides a highly accurate prediction

of the actual treatment distribution, a significant advantage over the traditional Technetium-99m

macroaggregated albumin (⁹⁹mTc-MAA) surrogate used in ⁹⁰Y radioembolization.[1][5]

Clinical Workflow for ¹⁶⁶Ho Radioembolization
The protocol for ¹⁶⁶Ho radioembolization is a multi-step process designed to maximize safety

and efficacy through personalized dosimetry.
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Pre-Treatment Phase

Treatment & Follow-up

1. Patient Eligibility Assessment
(ECOG Status, Liver Function)

2. Workup Angiography
(Map Hepatic Vasculature)

3. Scout Dose Administration
(Low-activity ¹⁶⁶Ho-PLLA-MS)

4. SPECT/CT Imaging
(Assess Extrahepatic Deposition & Lung Shunt)

5. Personalized Dosimetry
(Calculate Therapeutic Activity)

6. Therapeutic Dose Administration
(Prescribed ¹⁶⁶Ho-PLLA-MS Activity)

Proceed if safe

7. Post-Treatment Imaging
(SPECT/CT or MRI for Dose Verification)

8. Response Evaluation
(3-Month Follow-up Imaging)

 

Preparation

Quality Control

Release

Prepare Sterile
Chitosan Solution (pH < 4)

Add ¹⁶⁶HoCl₃ to
Shielded Vial

Combine and Incubate

Radiochemical Purity (ITLC)
>95%

pH Measurement
(3.5-4.0)

Sterility & Endotoxin
Testing

Release for Use
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Image Acquisition

Data Analysis & Fusion

Dose Calculation

Administer ¹⁶⁶Ho Compound

Acquire SPECT/CT Data
(Quantitative Reconstruction)

Acquire MRI Data
(T2* Mapping)

SPECT: Generate Activity Map
(Bq/voxel)

MRI: Generate ¹⁶⁶Ho Concentration Map
(µg/voxel)

Co-register SPECT, MRI,
and Anatomical CT/MRI

Calculate 3D Voxel-Level
Absorbed Dose Map (Gy)

Generate Dose-Volume
Histograms (DVHs) for

Tumor and Organs at Risk

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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